Cas no 125136-43-8 ((1S,4S)-2-thia-5-azabicyclo2.2.1heptane hydrochloride)

(1S,4S)-2-Thia-5-azabicyclo[2.2.1]heptane hydrochloride is a chiral bicyclic compound featuring a sulfur and nitrogen heteroatom within its rigid fused-ring structure. This scaffold is of significant interest in medicinal chemistry due to its constrained conformation, which can enhance binding affinity and selectivity in biologically active molecules. The hydrochloride salt form improves solubility and stability, facilitating handling and storage. The stereospecific (1S,4S) configuration ensures precise chirality, critical for applications in asymmetric synthesis and drug development. Its unique structural motif makes it a valuable intermediate for designing enzyme inhibitors, receptor modulators, and other pharmacologically relevant compounds. The compound’s synthetic versatility and well-defined stereochemistry support its use in high-purity research applications.
(1S,4S)-2-thia-5-azabicyclo2.2.1heptane hydrochloride structure
125136-43-8 structure
Product Name:(1S,4S)-2-thia-5-azabicyclo2.2.1heptane hydrochloride
CAS No:125136-43-8
MF:C5H10ClNS
MW:151.657598972321
MDL:MFCD20487628
CID:1217697
PubChem ID:71309281
Update Time:2025-10-28

(1S,4S)-2-thia-5-azabicyclo2.2.1heptane hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1S,4S)-(+)-2-aza-5-thiabicyclo(2.2.1)-heptane hy
    • (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane,hydrochloride
    • (1S,4S)-2-thia-5-azabicyclo2.2.1heptane hydrochloride
    • EN300-251623
    • (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane HCl
    • E72914
    • DTXSID50745813
    • SJONZERYRAVRSB-FHAQVOQBSA-N
    • SCHEMBL13720328
    • (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane;hydrochloride
    • 125136-43-8
    • (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptanehydrochloride
    • (1S,4S)-2-Thia-5-azabicyclo[2.2.1]heptane--hydrogen chloride (1/1)
    • (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane hydrochloride
    • (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane HCl salt
    • CS-0114426
    • MFCD20487628
    • MDL: MFCD20487628
    • Inchi: 1S/C5H9NS.ClH/c1-4-3-7-5(1)2-6-4;/h4-6H,1-3H2;1H/t4-,5-;/m0./s1
    • InChI Key: SJONZERYRAVRSB-FHAQVOQBSA-N
    • SMILES: Cl.S1C[C@@H]2C[C@H]1CN2

Computed Properties

  • Exact Mass: 318.13294
  • Monoisotopic Mass: 151.0222482g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 84.1
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 141.33

(1S,4S)-2-thia-5-azabicyclo2.2.1heptane hydrochloride Pricemore >>

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Additional information on (1S,4S)-2-thia-5-azabicyclo2.2.1heptane hydrochloride

Compound CAS No. 125136-43-8: (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane Hydrochloride

The compound with CAS No. 125136-43-8, commonly referred to as (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane hydrochloride, is a fascinating molecule with significant applications in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are known for their unique structural properties and diverse biological activities. The thia and aza designations in its name indicate the presence of sulfur and nitrogen atoms within the bicyclic framework, respectively, contributing to its distinctive chemical characteristics.

Recent studies have highlighted the importance of bicyclic compounds in drug discovery, particularly due to their ability to interact with biological targets in a highly specific manner. The hydrochloride salt form of this compound is particularly stable and is often preferred for pharmaceutical applications due to its enhanced solubility and bioavailability.

The synthesis of (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane hydrochloride involves a series of carefully controlled reactions, including ring-closing metathesis and stereochemical optimization. These processes ensure the correct stereochemistry at the (1S,4S) configuration, which is critical for its intended biological activity.

One of the most promising areas of research involving this compound is its potential as a neuroprotective agent. Preclinical studies have demonstrated that it exhibits significant antioxidant properties, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, its ability to modulate ion channels has opened up possibilities for its use in pain management therapies.

In terms of pharmacokinetics, (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane hydrochloride has shown favorable absorption profiles in animal models, suggesting that it could be an effective orally administered drug candidate. However, further clinical trials are required to confirm these findings and establish its safety profile in humans.

The structural uniqueness of this compound also makes it a valuable tool in academic research for studying the relationship between molecular architecture and biological function. Its bicyclic framework serves as a versatile platform for further chemical modifications, enabling researchers to explore a wide range of therapeutic applications.

In conclusion, (1S,4S)-2-thia-5-azabicyclo[2.2.1]heptane hydrochloride represents a significant advancement in the field of medicinal chemistry. With its unique properties and promising therapeutic potential, this compound continues to be a focal point for both academic and industrial research efforts.

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